Cas no 68781-15-7 ((2S,3R)-2-amino-3-fluorobutanoic acid)

(2S,3R)-2-amino-3-fluorobutanoic acid is a fluorinated non-proteinogenic amino acid characterized by its stereospecific (2S,3R) configuration. This compound serves as a valuable chiral building block in organic synthesis and pharmaceutical research, particularly in the design of peptidomimetics and enzyme inhibitors. The presence of the fluorine atom at the 3-position enhances metabolic stability and influences molecular interactions, making it useful for probing structure-activity relationships. Its rigid stereochemistry ensures high enantiomeric purity, critical for applications in asymmetric synthesis and drug development. The compound’s unique properties also facilitate studies in fluorine biochemistry and medicinal chemistry, where selective fluorination is leveraged to modulate biological activity and pharmacokinetics.
(2S,3R)-2-amino-3-fluorobutanoic acid structure
68781-15-7 structure
Product Name:(2S,3R)-2-amino-3-fluorobutanoic acid
CAS No:68781-15-7
MF:C4H8FNO2
MW:121.110224723816
MDL:MFCD19209678
CID:5248940
PubChem ID:6428871
Update Time:2025-06-11

(2S,3R)-2-amino-3-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-amino-3-fluoro-, [R-(R*,S*)]- (9CI)
    • (2S,3R)-2-amino-3-fluorobutanoic acid
    • MDL: MFCD19209678
    • Inchi: 1S/C4H8FNO2/c1-2(5)3(6)4(7)8/h2-3H,6H2,1H3,(H,7,8)/t2-,3-/m1/s1
    • InChI Key: HJVQOHDATXHIJL-PWNYCUMCSA-N
    • SMILES: C(O)(=O)[C@H](N)[C@H](F)C

Computed Properties

  • Exact Mass: 121.05390666g/mol
  • Monoisotopic Mass: 121.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 63.3Ų

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Additional information on (2S,3R)-2-amino-3-fluorobutanoic acid

Introduction to (2S,3R)-2-amino-3-fluorobutanoic Acid (CAS No. 68781-15-7)

(2S,3R)-2-amino-3-fluorobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 68781-15-7, is a chiral fluorinated amino acid that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its specific stereochemical configuration, exhibits unique chemical and biological properties that make it a valuable scaffold for drug development and research.

The molecular structure of (2S,3R)-2-amino-3-fluorobutanoic acid consists of a four-carbon chain with an amino group at the second carbon and a fluorine atom at the third carbon. The presence of both chiral centers at positions 2 and 3 imparts a high degree of stereoselectivity, which is crucial for the design of biologically active molecules. This stereochemical complexity has made it a subject of intense study in medicinal chemistry, particularly in the development of enzyme inhibitors and other therapeutic agents.

In recent years, there has been a growing interest in fluorinated amino acids due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The fluorine atom in (2S,3R)-2-amino-3-fluorobutanoic acid can influence the electronic properties of the molecule, leading to improved interactions with biological targets. This has led to its exploration as a building block in the synthesis of novel pharmaceuticals.

One of the most compelling applications of (2S,3R)-2-amino-3-fluorobutanoic acid is in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting these enzymes has been a successful strategy in treating diseases such as cancer, HIV/AIDS, and hepatitis. The unique stereochemistry of (2S,3R)-2-amino-3-fluorobutanoic acid allows for the design of highly specific inhibitors that can target particular proteases with high affinity and selectivity.

Recent studies have demonstrated the potential of (2S,3R)-2-amino-3-fluorobutanoic acid as a precursor in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic properties. The fluorine atom in this compound can enhance the rigidity and lipophilicity of peptidomimetics, making them more suitable for oral administration and longer circulation times in the bloodstream.

The synthesis of (2S,3R)-2-amino-3-fluorobutanoic acid presents unique challenges due to its chiral centers. Traditional synthetic routes often require complex catalytic processes or expensive chiral auxiliaries to achieve high enantiomeric purity. However, advances in asymmetric synthesis have made it possible to produce this compound with high yield and enantiomeric excess using more efficient methods. These advancements have opened up new avenues for its application in drug discovery.

In addition to its role in drug development, (2S,3R)-2-amino-3-fluorobutanoic acid has found applications in biochemical research. Its ability to serve as a substrate or inhibitor for various enzymes has made it a valuable tool for studying enzyme mechanisms and function. Researchers have used this compound to probe the active sites of proteases and other enzymes, providing insights into their structure-function relationships.

The future prospects for (2S,3R)-2-amino-3-fluorobutanoic acid are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of fluorinated compounds grows, it is likely that this compound will continue to play a significant role in the development of new drugs and biologics. Its unique properties make it an attractive candidate for further investigation into novel therapeutic applications.

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